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Compound of Interest

Compound Name: Simazine-acetic acid

CAS No.: 125454-26-4

Cat. No.: B12369151

Get Quote

The proper disposal of chemical waste is paramount for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe handling and

disposal of waste containing Simazine and acetic acid, tailored for researchers, scientists, and

drug development professionals. Adherence to these guidelines, in conjunction with institutional

and local regulations, is critical.

Immediate Safety and Logistical Information
When handling Simazine-acetic acid waste, it is crucial to take the following immediate safety

precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (such as nitrile rubber), safety goggles or a face shield, and a lab coat.[1][2]

[3] If there is a risk of aerosol or dust generation, respiratory protection may be necessary.[4]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.
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Spill Management: In case of a spill, contain the material with an absorbent, inert material

(e.g., sand, vermiculite).[1][4] The contaminated absorbent and surrounding area should then

be cleaned. For Simazine spills, cleaning with a solution of soap, water, and acetic

acid/vinegar has been suggested, followed by a neutralization step with a bleach or caustic

soda ash solution.[4] All spill cleanup materials must be collected and disposed of as

hazardous waste.[1]

Incompatible Materials: Keep Simazine and its waste away from strong oxidizing agents,

strong acids, and strong bases.[5]

Regulatory Framework
The disposal of pesticide waste, including Simazine, is governed by federal, state, and local

regulations. In the United States, the Resource Conservation and Recovery Act (RCRA)

regulates hazardous waste management, while the Federal Insecticide, Fungicide, and

Rodenticide Act (FIFRA) governs the use and labeling of pesticides.[6][7][8][9] It is imperative

to consult your institution's Environmental Health and Safety (EHS) department and local

hazardous waste authorities for specific disposal requirements in your area.[10]

Step-by-Step Disposal Protocol for Simazine-Acetic
Acid Waste
The combination of Simazine with acetic acid will initiate a slow hydrolysis process, degrading

Simazine into a non-herbicidal compound.[5][6] However, as the reaction may be slow and

incomplete, the waste must be treated as hazardous.

Step 1: Waste Characterization and Segregation

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Simazine-
Acetic Acid" and include the approximate concentrations of each component.

Segregation: Do not mix this waste stream with other chemical waste, particularly strong

bases or oxidizing agents, to prevent unintended reactions.[5][11]

Step 2: Waste Collection and Storage
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Container: Use a designated, leak-proof, and chemically compatible container for collecting

the Simazine-acetic acid waste. The container should have a secure lid.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from general laboratory

traffic.

Step 3: Neutralization (Optional, for Dilute Solutions)

For dilute aqueous solutions of Simazine and acetic acid, a neutralization step may be

considered to reduce the corrosivity of the waste. This should only be performed by trained

personnel and in accordance with your institution's EHS guidelines.

Procedure: While stirring in a chemical fume hood, slowly add a weak base (e.g., sodium

bicarbonate) to the waste solution until the pH is between 6.0 and 8.0. Monitor the pH using

a calibrated pH meter. Be cautious as this reaction may produce gas.

Post-Neutralization: Even after neutralization, the waste must still be treated as hazardous

due to the presence of Simazine and its degradation products.

Step 4: Disposal Request and Pickup

Contact EHS: Follow your institution's procedures for hazardous waste disposal. This

typically involves submitting a request for waste pickup through your EHS department.

Documentation: Ensure all required paperwork is completed accurately, detailing the

contents of the waste container.

Step 5: Professional Disposal

Your institution's EHS department will arrange for the collection of the waste by a licensed

hazardous waste disposal contractor.[12]

The contractor will transport the waste to a permitted treatment, storage, and disposal facility

(TSDF). Common disposal methods for pesticide waste include incineration at high

temperatures.[6][13]
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Quantitative Data for Simazine
The following table summarizes key quantitative data for Simazine, which is essential for

proper handling and risk assessment.

Property Value Reference

Chemical Formula C₇H₁₂ClN₅ [9]

Molar Mass 201.66 g/mol [9]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 225–227 °C [9]

Water Solubility 5 mg/L [9]

Log P (Octanol-Water Partition

Coefficient)
2.18 [14]

Hydrolysis Half-life (pH 5,

25°C)
70 days [6]

Simazine-Acetic Acid Disposal Workflow
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Simazine-acetic acid waste.
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Simazine-Acetic Acid Disposal Workflow

Start: Simazine-Acetic Acid
Waste Generated

1. Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

2. Characterize and Segregate Waste
- Label Container Clearly

- Do Not Mix with Other Waste

3. Store in Designated Satellite
Accumulation Area

4. Is Neutralization of Dilute Solution
Permitted and Necessary?

5. Neutralize with Weak Base to pH 6-8
(Trained Personnel Only)

Yes

6. Submit Hazardous Waste Pickup
Request to EHS

No

7. Licensed Contractor Pickup

End: Proper Disposal at TSDF

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Simazine-acetic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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